Cas no 1021222-39-8 (2,2-dimethyl-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one)

• Product Name: 2,2-dimethyl-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one
• CAS No: 1021222-39-8
• MF: C₁₉H₂₆N₆O
• MW: 354.449343204498
• CID: 6076256
• PubChem ID: 42111748
• Update Time: 2025-11-01

2,2-dimethyl-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one
• 2,2-dimethyl-1-[4-[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]propan-1-one
• SR-01000921460
• VU0638320-1
• 1021222-39-8
• SR-01000921460-1
• AKOS024502001
• F5234-0004
• 2,2-dimethyl-1-(4-(6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)propan-1-one

• Inchi： 1S/C19H26N6O/c1-14-6-5-7-15(20-14)21-16-8-9-17(23-22-16)24-10-12-25(13-11-24)18(26)19(2,3)4/h5-9H,10-13H2,1-4H3,(H,20,21,22)
• InChI Key： XAOUSKCZVBRGOK-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1CCN(C2=CC=C(NC3C=CC=C(C)N=3)N=N2)CC1

Computed Properties

• Exact Mass: 354.21680947g/mol
• Monoisotopic Mass: 354.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.2Ų

Additional information on 2,2-dimethyl-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one

Introduction to 2,2-Dimethyl-1-(4-{6-[(6-Methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one (CAS No. 1021222-39-8)

2,2-Dimethyl-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one, with the CAS number 1021222-39-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring, a pyridazine moiety, and a methylpyridine group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2,2-dimethyl-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one is particularly noteworthy due to its ability to interact with various biological targets. The piperazine ring is known for its role in enhancing the solubility and bioavailability of compounds, while the pyridazine and methylpyridine groups provide specific binding affinities to receptors and enzymes. This combination of structural features makes it a promising candidate for drug development.

Recent studies have highlighted the potential of 2,2-dimethyl-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one in various therapeutic areas. One of the most significant areas of research has been its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The compound's ability to selectively inhibit the reuptake of serotonin without affecting other neurotransmitters makes it a valuable candidate for further clinical investigation.

In addition to its potential as an SSRI, 2,2-dimethyl-1-(4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)propan-1-one has shown promising results in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. The compound's ability to modulate inflammatory pathways could lead to new treatments for these conditions.

The pharmacokinetic properties of 2,2-dimethyl-1-(4-{6-[ (6-methylpyridin - 2 - yl ) amino ] pyridazin - 3 - yl } piperazin - 1 - yl ) propan - 1 - one have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-dimethyl - 1 -(4-{6-[ (6-methylpyridin - 2 - yl ) amino ] pyridazin - 3 - yl } piperazin - 1 - yl ) propan - 1 - one. Preliminary results have been encouraging, with the compound demonstrating good tolerability and a favorable side-effect profile. These findings suggest that it has the potential to become a valuable addition to the existing arsenal of therapeutic agents.

The synthesis of 2,2-dimethyl - 1 -(4-{6-[ (6-methylpyridin - 2 - yl ) amino ] pyridazin - 3 - yl } piperazin - 1 - yl ) propan - 1 - one has been optimized through various synthetic routes. One common approach involves the coupling of a substituted piperazine with a functionalized pyridazine derivative. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. The availability of efficient synthetic methods is crucial for scaling up production for clinical trials and eventual commercialization.

In conclusion, 2,2-dimethyl - 1 -(4-{6-[ (6-methylpyridin - 2 - yl ) amino ] pyridazin - 3 - yl } piperazin - 1 - yl ) propan - 1 - one (CAS No. 1021222-39-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various conditions.